Cas no 1443331-25-6 ((3-Chloro-4-fluorobenzyl)(phenyl)sulfane)

• Product Name: (3-Chloro-4-fluorobenzyl)(phenyl)sulfane
• CAS No: 1443331-25-6
• MF: C₁₃H₁₀ClFS
• MW: 252.734904766083
• CID: 5697777
• PubChem ID: 91656863
• Update Time: 2025-10-31

(3-Chloro-4-fluorobenzyl)(phenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• DTXSID401229720
• 1-Chloro-2-fluoro-5-(phenylsulfanylmethyl)benzene
• Benzene, 2-chloro-1-fluoro-4-[(phenylthio)methyl]-
• (3-Chloro-4-fluorobenzyl)(phenyl)sulfane
• 1443331-25-6

• MDL： MFCD18911117
• Inchi： 1S/C13H10ClFS/c14-12-8-10(6-7-13(12)15)9-16-11-4-2-1-3-5-11/h1-8H,9H2
• InChI Key： OBIMTZNVUPYRIL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 252.0175773g/mol
• Monoisotopic Mass: 252.0175773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Chloro-4-fluorobenzyl)(phenyl)sulfane

Introduction to (3-Chloro-4-fluorobenzyl)(phenyl)sulfane (CAS No. 1443331-25-6)

(3-Chloro-4-fluorobenzyl)(phenyl)sulfane (CAS No. 1443331-25-6) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific functional groups and molecular structure, holds potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (3-Chloro-4-fluorobenzyl)(phenyl)sulfane.

The molecular formula of (3-Chloro-4-fluorobenzyl)(phenyl)sulfane is C₁₃H₁₀ClFS, and its molecular weight is 250.77 g/mol. The compound features a benzene ring substituted with a chloro and fluoro group at the 3 and 4 positions, respectively, and a phenyl sulfide moiety. This unique structural arrangement imparts specific chemical and physical properties that are crucial for its potential applications.

In terms of chemical synthesis, (3-Chloro-4-fluorobenzyl)(phenyl)sulfane can be synthesized through several methods. One common approach involves the reaction of 3-chloro-4-fluorobenzyl chloride with phenylthiol in the presence of a base such as potassium carbonate. This reaction typically proceeds via an S_N2 mechanism, leading to the formation of the desired sulfide compound. Recent advancements in green chemistry have also explored more environmentally friendly methods, such as using microwave-assisted synthesis or employing catalysts to enhance reaction efficiency and reduce byproducts.

The biological activities of (3-Chloro-4-fluorobenzyl)(phenyl)sulfane have been extensively studied in various contexts. One notable area of research is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anticancer properties, (3-Chloro-4-fluorobenzyl)(phenyl)sulfane has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, (3-Chloro-4-fluorobenzyl)(phenyl)sulfane has been explored for its use in chemical biology studies. Its ability to modulate specific protein-protein interactions has made it a valuable tool for understanding cellular processes and identifying novel drug targets. For instance, recent studies have utilized this compound to probe the interactions between sulfide-containing proteins and their binding partners in cellular signaling pathways.

The safety profile of (3-Chloro-4-fluorobenzyl)(phenyl)sulfane

In conclusion, (3-Chloro-4-fluorobenzyl)(phenyl)sulfane (CAS No. 1443331-25-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable molecule for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.